Cas no 1354010-57-3 ((S)-2-amino-n-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-3-methyl-butyramide)
(S)-2-amino-n-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-3-methyl-butyramide Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-amino-n-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-3-methyl-butyramide
-
- MDL: MFCD21096715
- Inchi: 1S/C15H29N3O/c1-10(2)14(16)15(19)17-11-4-6-12(7-5-11)18(3)13-8-9-13/h10-14H,4-9,16H2,1-3H3,(H,17,19)/t11?,12?,14-/m0/s1
- InChI Key: UDUWAYCDQYFANT-YIZWMMSDSA-N
- SMILES: C(NC1CCC(N(C2CC2)C)CC1)(=O)[C@@H](N)C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
(S)-2-amino-n-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-3-methyl-butyramide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 085393-500mg |
S)-2-Amino-N-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-3-methyl-butyramide |
1354010-57-3 | 500mg |
£694.00 | 2022-02-28 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD592163-1g |
(S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)-3-methylbutanamide |
1354010-57-3 | 97% | 1g |
¥9534.0 | 2023-04-02 | |
| Fluorochem | 085393-500mg |
(S)-2-Amino-N-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-3-methyl-butyramide |
1354010-57-3 | 500mg |
£903.00 | 2023-04-17 |
(S)-2-amino-n-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-3-methyl-butyramide Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on (S)-2-amino-n-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-3-methyl-butyramide
Chemical Profile of (S)-2-amino-n-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-3-methyl-butyramide (CAS No. 1354010-57-3)
(S)-2-amino-n-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-3-methyl-butyramide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1354010-57-3, belongs to a class of molecules that exhibit promising properties for further research and development in drug discovery.
The molecular structure of this compound is characterized by a chiral center, which is indicated by the prefix (S) in its name. This chirality is a critical factor in determining its pharmacological behavior, as enantiomers of a molecule can exhibit markedly different biological activities. The presence of a secondary amine group and a cyclopropylmethylamino moiety further enhances the complexity of this molecule, making it an intriguing candidate for studying interactions with biological targets.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with greater accuracy. Studies have suggested that the amine and urethane functional groups in (S)-2-amino-n-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-3-methyl-butyramide may interact with specific amino acid residues in protein targets, potentially modulating enzymatic activity or signaling pathways. This has opened up new avenues for exploring its therapeutic potential in various diseases.
In the context of drug discovery, the synthesis of enantiomerically pure compounds like this one is a significant challenge due to the complexity of their stereochemistry. However, modern synthetic methodologies have made considerable progress in achieving high yields and enantiomeric purity, which are essential for preclinical and clinical studies. The development of efficient asymmetric synthesis routes has been a key focus in recent years, with researchers employing transition metal catalysis and biocatalysis to achieve these goals.
The cyclohexyl ring in the molecule provides a bulky environment that can influence the conformational flexibility and binding properties of the compound. This feature has been exploited in designing molecules that can selectively interact with biological targets, thereby minimizing off-target effects. Additionally, the methyl group at the third position of the butyramide moiety contributes to the overall steric environment, which can be fine-tuned to optimize pharmacokinetic properties such as solubility and metabolic stability.
Current research is exploring the potential applications of this compound in treating neurological disorders, where modulation of neurotransmitter systems is often required. The structural motifs present in (S)-2-amino-n-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-3-methyl-butyramide suggest that it may interact with receptors or enzymes involved in neurotransmission, making it a candidate for further investigation as a potential therapeutic agent.
The synthesis and characterization of derivatives of this compound have also provided valuable insights into structure-activity relationships (SAR). By modifying specific functional groups or substituents, researchers can gain a deeper understanding of how these changes affect biological activity. Such studies are crucial for optimizing lead compounds into viable drug candidates.
The use of high-throughput screening (HTS) technologies has accelerated the process of identifying promising compounds like this one. HTS allows researchers to rapidly test thousands of compounds against various biological targets, enabling the identification of hits that exhibit desirable pharmacological properties. Following HTS, medicinal chemists can then optimize these hits through iterative synthesis and testing cycles.
The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been particularly useful in predicting how (S)-2-amino-n-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-3-methyl-butyramide might interact with its intended targets at the molecular level. These simulations provide valuable insights into binding modes and can guide the design of more effective derivatives.
In conclusion, (S)-2-amino-n-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-3-methyl-butyramide represents an intriguing compound with significant potential for further research and development in pharmaceutical chemistry. Its unique structural features, combined with recent advancements in synthetic methodologies and computational tools, make it a promising candidate for exploring new therapeutic interventions. As research continues to uncover its biological activities and mechanisms of action, this compound is likely to play an important role in future drug discovery efforts.
1354010-57-3 ((S)-2-amino-n-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-3-methyl-butyramide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)